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Compound of Interest

Compound Name: 3-Ethyl-2,2,4-trimethylhexane

Cat. No.: B14563736 Get Quote

Essential Safety and Handling Guide for 3-Ethyl-
2,2,4-trimethylhexane
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 3-Ethyl-2,2,4-
trimethylhexane (CAS RN: 61868-74-4). Given the limited direct safety data for this specific

compound, the following recommendations are based on best practices for handling similar

flammable liquid hydrocarbons.[1]

Chemical and Physical Properties
A summary of the known physical and chemical properties of 3-Ethyl-2,2,4-trimethylhexane is

provided below. This data is essential for understanding its behavior and potential hazards.

Property Value

Molecular Formula C11H24[2][3]

Molecular Weight 156.31 g/mol [2]

CAS Number 61868-74-4[2][3]

LogP 4.10480[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b14563736?utm_src=pdf-interest
https://www.benchchem.com/product/b14563736?utm_src=pdf-body
https://www.benchchem.com/product/b14563736?utm_src=pdf-body
https://www.benchchem.com/pdf/Safe_Handling_and_Storage_Protocols_for_3_Ethyl_4_methylhexane.pdf
https://www.benchchem.com/product/b14563736?utm_src=pdf-body
https://www.chemsrc.com/en/cas/61868-74-4_378440.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethyl-2_2_4-trimethylhexane
https://www.chemsrc.com/en/cas/61868-74-4_378440.html
https://www.chemsrc.com/en/cas/61868-74-4_378440.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethyl-2_2_4-trimethylhexane
https://www.chemsrc.com/en/cas/61868-74-4_378440.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14563736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
When handling 3-Ethyl-2,2,4-trimethylhexane, all personnel must be equipped with

appropriate PPE to minimize exposure and ensure safety.[4] The selection of PPE should be

based on a thorough risk assessment of the specific procedures being performed.

PPE Category

Eye Protection

Hand Protection

Body Protection

Respiratory Protection

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol is crucial for the safe handling of 3-Ethyl-2,2,4-
trimethylhexane.

1. Preparation and Engineering Controls:

Ventilation: All handling and dispensing of 3-Ethyl-2,2,4-trimethylhexane must be

conducted in a certified chemical fume hood to minimize the inhalation of vapors.[1]

Ignition Sources: Eliminate all potential ignition sources, including open flames, hot surfaces,

and sparks, from the handling area.[5][6] Use only spark-proof tools and explosion-proof

equipment.[1]

Emergency Equipment: Ensure that a fire extinguisher, safety shower, and eyewash station

are readily accessible and in good working order.

2. Handling and Transfer:

Grounding and Bonding: Ground and bond all containers when transferring the liquid to

prevent the buildup of static electricity, which could serve as an ignition source.[1]
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Dispensing: Use appropriate and well-maintained equipment for transferring the liquid to

minimize splashes and spills.[5]

Personal Hygiene: Avoid direct contact with the skin and eyes.[1] Wash hands thoroughly

with soap and water after handling.[1] Do not eat, drink, or smoke in areas where the

chemical is handled or stored.[7]

3. Storage:

Container Integrity: Store in tightly closed, properly labeled containers.[6]

Location: Keep in a cool, dry, and well-ventilated area away from direct sunlight and heat

sources.[6][7]

Segregation: Store separately from incompatible materials, such as oxidizing agents.[6]

Cabinets: Utilize a designated flammable liquid storage cabinet for long-term storage.[6]

Disposal Plan: Managing Chemical Waste
Proper disposal of 3-Ethyl-2,2,4-trimethylhexane is critical to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Collection:

Collect all waste containing 3-Ethyl-2,2,4-trimethylhexane in a dedicated, properly labeled

hazardous waste container.[8]

Do not mix with other waste streams, especially incompatible chemicals.[8]

2. Container Management:

Keep the waste container tightly sealed when not in use.

Store the container in a designated and secure waste accumulation area.

3. Disposal Procedure:
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Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[9]

Complete all necessary waste manifest forms as required by local and national regulations.

[8]

Never dispose of 3-Ethyl-2,2,4-trimethylhexane down the drain or in the regular trash.[8]
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Workflow for Safe Handling of 3-Ethyl-2,2,4-trimethylhexane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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